![molecular formula C18H17NO B1249669 Lansiumamide B CAS No. 77527-97-0](/img/structure/B1249669.png)
Lansiumamide B
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Overview
Description
(e, e)-Lansamide I, also known as lansiumamide b, belongs to the class of organic compounds known as cinnamic acids and derivatives. These are organic aromatic compounds containing a benzene and a carboxylic acid group (or a derivative thereof) forming 3-phenylprop-2-enoic acid (e, e)-Lansamide I exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (e, e)-lansamide i is primarily located in the membrane (predicted from logP). Outside of the human body, (e, e)-lansamide i can be found in fruits. This makes (e, e)-lansamide i a potential biomarker for the consumption of this food product.
Scientific Research Applications
Nematicidal Activity : Lansiumamide B has been shown to possess strong nematicidal activity. For instance, nano-capsules of Lansiumamide B exhibited increased efficacy against plant parasitic nematodes, indicating its potential as a novel nematicide formulation (Yin et al., 2012).
Antibacterial and Plant Protection Properties : Studies have demonstrated that Lansiumamide B can effectively protect plants like tobacco from bacterial diseases such as wilt caused by Ralstonia solanacearum. This includes enhancing the activities of defense-related enzymes in plants and increasing the content of resistance-related substances (Xing-yang et al., 2015).
Anti-inflammatory Effects : Lansiumamide B has been found to inhibit histamine and TNF-α release from mast cells, suggesting its role in attenuating mast-cell-induced inflammation. This points to its potential therapeutic applications in treating allergic and chronic inflammation (Matsui et al., 2013).
Antifungal Activity : The compound also exhibits significant antifungal activity. For example, it has been found to be effective against Sclerotinia sclerotiorum, a plant pathogen, suggesting its potential as a botanical fungicide or as a template for designing new fungicides with novel action modes (Yan et al., 2018).
Anti-Obesity and Insulin Sensitizing Effects : Research indicates that Lansiumamide B may reduce fat mass gain and improve insulin sensitivity, making it a potential anti-obesity and insulin-sensitizing agent (Huang et al., 2017).
Larvicidal Activity : Lansiumamide B has demonstrated strong larvicidal activity against Aedes albopictus, a mosquito species known to transmit diseases like dengue fever and Zika virus. This suggests its potential use in mosquito control programs (Han et al., 2013).
properties
CAS RN |
77527-97-0 |
---|---|
Product Name |
Lansiumamide B |
Molecular Formula |
C18H17NO |
Molecular Weight |
263.3 g/mol |
IUPAC Name |
(E)-N-methyl-3-phenyl-N-[(Z)-2-phenylethenyl]prop-2-enamide |
InChI |
InChI=1S/C18H17NO/c1-19(15-14-17-10-6-3-7-11-17)18(20)13-12-16-8-4-2-5-9-16/h2-15H,1H3/b13-12+,15-14- |
InChI Key |
VJGRWRRIAJQNFU-NQDQBVNISA-N |
Isomeric SMILES |
CN(/C=C\C1=CC=CC=C1)C(=O)/C=C/C2=CC=CC=C2 |
SMILES |
CN(C=CC1=CC=CC=C1)C(=O)C=CC2=CC=CC=C2 |
Canonical SMILES |
CN(C=CC1=CC=CC=C1)C(=O)C=CC2=CC=CC=C2 |
melting_point |
124-125°C |
physical_description |
Solid |
synonyms |
lansiumamide B N-methyl-N-styrylcinnamamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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